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Compound of Interest

Compound Name: Disperse Red 92
CAS No.: 72363-26-9
Cat. No.: B1582777
Get Quote
. J

An In-depth Examination of the Synthesis, Chemical Profile, and Applications of a Key
Anthraquinone Dye

Introduction

Disperse Red 92, identified by the Colour Index (C.I.) number 60752, is a synthetically
produced organic colorant belonging to the anthraquinone class of dyes.[1] Renowned for its
vibrant bluish-red to red-light purple hue, this non-ionic dye exhibits excellent fastness
properties, making it a valuable agent in the coloration of hydrophobic synthetic fibers.[1][2]
This technical guide provides a detailed exploration of the chemical structure, physicochemical
properties, synthesis, and toxicological profile of Disperse Red 92, tailored for researchers,
scientists, and professionals in drug development and materials science.

Chemical Identity and Molecular Structure

Disperse Red 92 is chemically characterized as an anthraquinone derivative. The core of its
structure is the 9,10-anthracenedione skeleton, which is substituted to produce its unique color
and application properties.
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Key ldentifiers:

Identifier Value

1-amino-2-[4-[(3-
Chemical Name ethoxypropyl)sulfamoyl]phenoxy]-4-

hydroxyanthracene-9,10-dione

C.l. Name Disperse Red 92

C.I. Number 60752

CAS Numbers 12236-11-2, 72363-26-9[1]
Molecular Formula C25H24N2079[1]
Molecular Weight 496.53 g/mol [1][3]

The molecular architecture of Disperse Red 92 is pivotal to its function as a disperse dye. The
large, planar anthraquinone system is the primary chromophore responsible for its color. The
presence of polar functional groups such as the amino (-NH2), hydroxyl (-OH), and sulfamoyl (-
SO2NH-) groups, coupled with the overall non-ionic nature of the molecule, governs its low
water solubility and high affinity for polyester fibers.

Caption: Chemical Structure of Disperse Red 92.

Physicochemical and Spectral Properties

The performance of Disperse Red 92 in dyeing applications is intrinsically linked to its physical
and chemical properties. As a disperse dye, it is designed to have low solubility in water and to
be applied from a fine aqueous dispersion.

Table of Physicochemical Properties:
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Property Value Source

Red-violet grains / Blue
Appearance [3]
odorless powder

>147 °C (Decomposition at

Melting Point 280 °C) [3]
Boiling Point 713.7 °C at 760 mmHg [4]
Density 1.405 g/cm3 [4]
Water Solubility 8.1 mg/L [3]
Flash Point 385.5 °C [4]

Disperse Red 92 is soluble in a range of organic solvents, a characteristic that is leveraged in
certain application processes and for analytical purposes.[4] While specific quantitative
solubility data in various organic solvents is not readily available in public literature, its chemical
structure suggests solubility in polar aprotic solvents.

The color of Disperse Red 92 arises from electronic transitions within the conjugated 1t-system
of the anthraquinone chromophore. The absorption of light in the visible region is responsible
for its characteristic red hue. The exact absorption maximum (Amax) is dependent on the
solvent environment but is typically in the blue-green region of the visible spectrum, leading to
the observed red color.

Synthesis of Disperse Red 92: A Step-by-Step
Protocol

The industrial synthesis of Disperse Red 92 is a multi-step process that starts from C.I.
Disperse Red 60 (1-amino-2-phenoxy-4-hydroxyanthraquinone). The synthesis involves two
key transformations: chlorosulfonation of the phenoxy group followed by condensation with 3-
ethoxypropylamine.

Experimental Protocol:
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 Dissolution of Starting Material: Disperse Red 60 solid is dissolved in an inert solvent such
as o-dichlorobenzene, chlorobenzene, or carbon tetrachloride. The mass ratio of the solvent
to Disperse Red 60 is typically between 3:1 and 6:1.[2]

o Dehydration (Optional but Recommended): To prevent unwanted side reactions with the
highly reactive chlorosulfonating agent, any residual water in the Disperse Red 60 solution is
removed. This can be achieved by azeotropic distillation, heating the solution to near the
solvent's boiling point. After dehydration, the solution is cooled to 20-35 °C.[2]

¢ Chlorosulfonation: Chlorosulfonic acid and thionyl chloride are added to the solution of
Disperse Red 60. The molar ratio of Disperse Red 60 to chlorosulfonic acid to thionyl
chloride is approximately 1:1-2:1-2. The reaction is carried out under controlled temperature
(20-40 °C) to yield 1-amino-2-(4'-chlorosulfonyl)phenoxy-4-hydroxyanthraquinone.[2][5]

» Neutralization and Condensation: Following the completion of the sulfonation reaction, the
reaction mixture is neutralized with sodium carbonate. Subsequently, 3-ethoxypropylamine is
added, and the mixture is heated to induce a condensation reaction between the sulfonyl
chloride and the amine. The molar ratio of Disperse Red 60 to sodium carbonate to 3-
ethoxypropylamine is approximately 1:0.5-2:1-1.5.[2]

« |solation and Purification: After the condensation reaction is complete, the inert solvent is
removed by distillation for recycling. The resulting Disperse Red 92 product is then isolated
by filtration, washed with water, and dried.[2]

Click to download full resolution via product page

Caption: Synthesis Workflow for Disperse Red 92.

Industrial Applications and Significance
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The primary application of Disperse Red 92 is in the dyeing and printing of polyester and its
blended fabrics.[2] Its excellent sublimation fastness makes it particularly suitable for high-
temperature dyeing methods such as the thermosol process.[2] It is also used for dyeing other
synthetic fibers like polyamide and acetate fibers.[1] Beyond textiles, Disperse Red 92 finds
utility as a colorant in the manufacturing of inks and plastics.[4]

Toxicological Profile and Safety Considerations

A comprehensive understanding of the toxicological profile of Disperse Red 92 is essential for
ensuring safe handling and use.

Summary of Toxicological Data:

Acute Toxicity: Animal studies in rats have indicated low acute toxicity via ingestion.[3]

» Skin and Eye Irritation: Disperse Red 92 is not considered to be irritating to the skin or eyes.

[3]
» Sensitization: It is not found to be a skin sensitizer.[3]

o Genotoxicity: Extensive experimental studies on genetic toxicity have shown that Disperse
Red 92 does not appear to cause genetic defects.[3]

o Chronic Health Effects: While no adverse effects are anticipated in humans with repeated
exposure, repeated oral ingestion of large doses in animals may cause damage to the
hematopoietic system. No effects on reproduction or fertility were observed in rats exposed
orally.[3]

Environmental Fate:

Disperse Red 92 is not readily biodegradable but is hydrolytically stable.[3] It has a low
potential for adsorption to soil and sediment.[3] Due to its low water solubility, its mobility in
aguatic environments is limited. Ecotoxicological studies have shown that Disperse Red 92
poses no significant hazard to aquatic species, including fish, daphnids, and aquatic plants.[3]

Handling and Personal Protective Equipment (PPE):
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Standard laboratory and industrial hygiene practices should be followed when handling
Disperse Red 92. This includes the use of appropriate personal protective equipment (PPE)
such as safety goggles, gloves, and respiratory protection if dust is generated.[6] Adequate
ventilation should be ensured in the workplace.[6]

Conclusion

Disperse Red 92 stands as a significant member of the anthraquinone dye family, with its
robust performance characteristics making it a staple in the coloration of synthetic textiles. Its
synthesis from Disperse Red 60 is a well-defined process, and its physicochemical properties
are tailored for its application as a disperse dye. The available toxicological data suggests a
low hazard profile under normal handling and use conditions. For researchers and scientists, a
thorough understanding of the chemical nature and properties of Disperse Red 92 is crucial for
its effective and safe utilization in various scientific and industrial endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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